Cas no 2648925-52-2 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid
• CAS No: 2648925-52-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6086205
• PubChem ID: 165516150
• Update Time: 2025-10-28

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexyl]formamido}propanoic acid
• 2648925-52-2
• EN300-1504359

• Inchi： 1S/C26H30N2O5/c1-16-8-7-13-26(14-16,24(31)27-17(2)23(29)30)28-25(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,26?/m0/s1
• InChI Key： PZWRNDFNLCTFMX-LQQBJBERSA-N
• SMILES： O=C(C1(CCCC(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid

The (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2648925-52-2, known as (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a propanoic acid moiety. The stereochemistry at the central carbon atom (denoted by the (S) configuration) plays a critical role in its biological activity and synthetic applications.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging advanced techniques such as stereo-selective catalysis and multi-component reactions. The integration of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential applications in drug delivery systems and bioconjugate chemistry. Researchers have explored its utility as a building block for constructing complex biomolecules, including peptides and proteins, due to its compatibility with various coupling reactions.

One of the most intriguing aspects of this compound is its role in enzymatic catalysis. Studies have demonstrated that the (S)-configuration at the propanoic acid moiety enhances its ability to act as a substrate for specific hydrolases, making it a valuable tool in enzyme kinetics and mechanism studies. Furthermore, its cyclohexane ring introduces rigidity into the molecule, which is crucial for stabilizing specific conformations required for enzymatic activity.

In terms of therapeutic applications, this compound has shown promise in targeted drug delivery systems. The Fmoc group serves as a protective shield during synthesis but can be selectively removed under physiological conditions, releasing active pharmaceutical ingredients (APIs) at specific sites within the body. This property makes it an attractive candidate for designing drugs with improved bioavailability and reduced systemic toxicity.

Recent research has also focused on the environmental impact of synthesizing such complex molecules. Scientists are exploring sustainable methods to produce this compound, including the use of renewable feedstocks and green chemistry principles. These efforts aim to minimize waste generation and reduce the carbon footprint associated with its synthesis.

From a structural perspective, the molecule's complexity poses challenges in both synthesis and characterization. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its stereochemistry and purity. These methods are essential for ensuring the reliability of experimental results in downstream applications.

In conclusion, (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexylformamido}propanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the development of innovative therapeutic agents and advanced materials.